VANADIUMION

• CAS: 14782-33-3
• Molecular Formula: V
• Molecular Weight: 50.9415 g/mol
• SMILES: [V]
• InChI: InChI=1S/V
• InChIKey: LEONUFNNVUYDNQ-UHFFFAOYSA-N
• Solubility: Insoluble in water; Soluble in nitric, hydrofluoric, and concentrated sulfuric acids; attacked by alkali, forming water soluble vanadates

Selecting vanadium ion (CAS 14782-33-3) is a strategic decision for grid-scale energy storage projects demanding >20,000 stable cycles and an 80% round-trip efficiency. For analytical method validation, the quantifiable 36-fold difference in EDTA complex stability between V(IV) and V(V) requires state-specific high-purity standards, not generic substitutes. Avoid the 20x higher active species crossover and permanent capacity loss inherent in Fe-Cr systems.

Vanadium Ion (CAS 14782-33-3) Procurement Guide: Essential Properties and Industrial Relevance

Vanadium ion (V+), CAS 14782-33-3, is the monovalent cation of the transition metal vanadium, which is notable for its ability to exist in multiple stable oxidation states (from +2 to +5) [1]. This fundamental property underpins its critical role in the all-vanadium redox flow battery (VRFB), a leading technology for grid-scale energy storage. The distinct electrochemical and complexation behaviors of each oxidation state enable unique applications that are not interchangeable with other metal ion systems [2]. Understanding these specific, quantifiable properties is essential for scientific and industrial users making informed procurement and research decisions.

• [1] Purdue University, Department of Chemistry. (n.d.). Oxidation States of Vanadium. ChemEd Demo Sheet 12.7. View Source
• [2] Kanamori, K., & Tsuge, K. (2012). Inorganic chemistry of vanadium. In Vanadium: Biochemical and Molecular Biological Approaches (pp. 3–31). Springer Netherlands. View Source

Vanadium Ion (CAS 14782-33-3) Technical Assessment: Why Alternative Redox Species Cannot Be Simply Substituted

A generic approach to substituting vanadium ions in critical applications like energy storage or analytical chemistry is technically invalid due to large, quantifiable differences in key performance metrics. For instance, in flow batteries, the use of alternative metal ions (e.g., Fe/Cr) or organic molecules introduces severe and often irreversible cross-contamination, leading to a dramatic 20-fold increase in active species crossover and rapid, permanent capacity loss [1]. Furthermore, alternative chemistries consistently fall short on operational longevity, achieving only a fraction of the cycle life [2]. The following evidence guide provides direct, quantitative comparisons to support a scientifically rigorous selection process.

• [1] Kim, M., et al. (2018). Iron-Chrome Crossover through Nafion Membrane in Iron-Chrome Redox Flow Battery. Journal of the Korean Electrochemical Society. View Source
• [2] Jiang, H. R., et al. (2019). A high power density and long cycle life vanadium redox flow battery. Energy Storage Materials. View Source

Vanadium Ion (CAS 14782-33-3) Selection Metrics: Quantitative Performance Differentiation vs. Key Alternatives

Vanadium Ion Membrane Permeability: 20x Lower Crossover vs. Fe/Cr Flow Battery Systems

A primary driver of performance degradation in redox flow batteries is the crossover of active species through the membrane. The permeability of vanadium ions (V species) through a standard Nafion membrane is substantially lower than that of iron and chromium ions, the active species in an alternative, lower-cost Fe/Cr flow battery chemistry. This quantifiable difference directly translates to a more stable and durable system [1].

Evidence Dimension	Ion permeability through Nafion membrane
Target Compound Data	2.9 × 10⁻⁶ cm²/min
Comparator Or Baseline	Iron (Fe) ion: 5.5 × 10⁻⁵ cm²/min; Chromium (Cr) ion: 6.0 × 10⁻⁵ cm²/min
Quantified Difference	Vanadium ion permeability is 18.9 to 20.7 times lower than that of Fe and Cr ions, respectively.
Conditions	Nafion membrane; Permeability measured at ambient conditions.

Why This Matters

This 20x reduction in crossover mitigates irreversible capacity fade, a critical advantage for long-duration energy storage procurement where maintenance and electrolyte replacement costs are a primary concern.

• [1] Kim, M., et al. (2018). Iron-Chrome Crossover through Nafion Membrane in Iron-Chrome Redox Flow Battery. Journal of the Korean Electrochemical Society. View Source

Vanadium Ion Cycle Life: 20,000+ Cycles vs. Lithium-Ion Battery Alternatives

A key differentiator for vanadium-based flow batteries is their exceptional operational lifespan. When compared to the dominant lithium-ion battery (LIB) technology, vanadium redox flow batteries demonstrate a vastly superior cycle life under comparable use cases. This is due to the fully reversible solution-phase redox chemistry of vanadium ions, which avoids the structural degradation mechanisms that plague solid-state electrodes in LIBs [1].

Evidence Dimension	Number of stable charge-discharge cycles
Target Compound Data	> 20,000 cycles demonstrated at a high current density of 600 mA cm⁻² [1]
Comparator Or Baseline	Lithium-ion battery (typical): ~2,500 cycles [2]
Quantified Difference	Vanadium RFB cycle life is approximately 8 times greater than a typical Li-ion battery.
Conditions	VRFB data achieved at 600 mA cm⁻²; Li-ion cycle life is a general benchmark for grid storage applications.

Why This Matters

The 8x cycle life advantage dramatically reduces the levelized cost of storage (LCOS), making VRFBs a more economically compelling choice for grid-scale applications requiring frequent cycling over decades, despite higher initial capital costs.

• [1] Jiang, H. R., et al. (2019). A high power density and long cycle life vanadium redox flow battery. Energy Storage Materials, 24, 529-540. View Source
• [2] Science Monthly. (2019). Is it energy storage or indirect waste? A look at the optimization and revolution of flow batteries. View Source

Vanadium Ion System Efficiency: 80% Round-Trip Energy Efficiency vs. Zinc-Bromide Flow Batteries

Energy efficiency, a critical metric for any energy storage system, shows a clear quantitative difference between competing flow battery chemistries. kW-scale all-vanadium redox flow battery (VRFB) systems consistently achieve a round-trip energy efficiency (RTE) of ~80%, placing them at the top end of performance for aqueous flow battery technologies [1]. In contrast, a primary alternative, the zinc-bromide flow battery, exhibits a lower RTE ceiling [2].

Evidence Dimension	Round-trip energy efficiency (RTE)
Target Compound Data	~80% at a current density of 100 mA⋅cm⁻² (kW-scale system) [1]
Comparator Or Baseline	Zinc-Bromide (Zn-Br) Flow Battery: ~60-70% RTE [2]
Quantified Difference	VRFB demonstrates an absolute efficiency advantage of 10-20 percentage points over Zn-Br systems.
Conditions	kW-scale VRFB system; Zn-Br efficiency is a typical system-level value.

Why This Matters

Higher round-trip efficiency directly translates to lower operational energy losses and improved overall economics. For a given application, a 10-20% efficiency gain means either lower electricity costs for charging or more usable energy delivered per cycle, a key procurement differentiator.

• [1] Kapoor, M., & Verma, A. (2022). Technical benchmarking and challenges of kilowatt scale vanadium redox flow battery. Wiley Interdisciplinary Reviews: Energy and Environment, 11(5), e439. View Source
• [2] BatteryDesign.net. (2024). Flow Battery Chemistry Comparison. View Source

Vanadium(IV) Complex Stability: 10^7.03 vs. Vanadium(V) 10^5.47 for Valence-Specific Analysis

In analytical chemistry applications where precise valence state analysis is required (e.g., in industrial vanadium recovery), the stability of EDTA complexes differs significantly between vanadium oxidation states. This directly impacts method development and selectivity. The stability constant (log β) for the V(IV)-EDTA complex is over 30 times higher than that of the V(V)-EDTA complex, a distinction that must be accounted for in any analytical protocol [1].

Evidence Dimension	Stability constant (log β) of EDTA complex at pH 6
Target Compound Data	log β = 7.03 ± 0.14 for [VO(EDTA)]²⁻ (V(IV) complex)
Comparator Or Baseline	log β = 5.47 ± 0.25 for [VO₂(EDTA)]³⁻ (V(V) complex)
Quantified Difference	The V(IV) complex is 10^(1.56) ≈ 36 times more stable than the V(V) complex.
Conditions	Aqueous solution, pH 6, 25°C

Why This Matters

This 36-fold difference in complex stability is non-trivial. For analytical method development, it demonstrates that a single, generic 'vanadium' approach is insufficient. Accurate speciation and quantification require protocols that account for this stark difference in coordination chemistry, guiding the selection of appropriate standards and conditions.

• [1] Li, H. Y., et al. (2020). Re-examination of complexation behaviors of V(V) and V(IV): experimental investigation and theoretical simulation. Journal of Analytical Atomic Spectrometry, 35(5), 878-885. View Source

Vanadium Ion (CAS 14782-33-3) Deployment Scenarios: Validated Applications Based on Quantitative Performance Differentiation

Long-Duration, High-Cycle Grid Energy Storage

Procurement of vanadium ion-based redox flow batteries (VRFBs) is technically justified for grid-scale energy storage applications requiring >4 hours of discharge duration and frequent (>1x daily) cycling over a multi-decade lifespan. The evidence of >20,000 stable cycles, which is approximately 8 times that of lithium-ion alternatives, directly addresses the primary economic and operational hurdle for these use cases: long-term capital amortization and low levelized cost of storage (LCOS).

Redox Flow Battery Systems Requiring Minimal Cross-Contamination

The all-vanadium redox flow battery is the preferred choice over alternative flow battery chemistries (e.g., Fe-Cr, Zn-Br) for systems where electrolyte longevity and stable performance are paramount. The quantitative evidence of an 18.9-20.7x lower ion crossover rate compared to Fe-Cr systems demonstrates that vanadium-based electrolytes mitigate the primary mechanism of irreversible capacity fade, reducing maintenance and electrolyte replacement costs over the system's life.

High-Efficiency Stationary Energy Storage

For applications where round-trip energy efficiency is a key performance indicator, vanadium RFBs offer a clear advantage. The demonstrated ~80% system-level efficiency is 10-20 percentage points higher than competing zinc-bromide flow batteries. This translates directly into lower operational energy losses and improved overall project economics, making it a compelling selection criterion for commercial and industrial energy storage projects.

Analytical Chemistry Method Development for Vanadium Speciation

In analytical contexts requiring the quantification of specific vanadium oxidation states (e.g., V(IV) vs. V(V) in industrial process control or environmental monitoring), the 36-fold difference in EDTA complex stability constants between V(IV) and V(V) is a critical design parameter. This data necessitates the use of state-specific standards and carefully controlled conditions, informing procurement of high-purity V(IV) and V(V) compounds for calibration and validation, rather than a single 'vanadium' standard.

• [1] Li, H. Y., et al. (2020). Re-examination of complexation behaviors of V(V) and V(IV): experimental investigation and theoretical simulation. Journal of Analytical Atomic Spectrometry, 35(5), 878-885. View Source